![molecular formula C18H18N2O2 B4940885 3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one](/img/structure/B4940885.png)
3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one, also known as MI-2, is a small molecule inhibitor that has gained significant attention in the field of cancer research. MI-2 is a potent inhibitor of the MDM2-p53 interaction, which is a critical pathway involved in the regulation of the tumor suppressor protein p53. Inhibition of this pathway has been shown to have significant therapeutic potential in the treatment of various cancers, making MI-2 a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one involves the inhibition of the MDM2-p53 interaction. MDM2 is a protein that binds to p53 and inhibits its activity, while p53 is a tumor suppressor protein that plays a critical role in preventing the development of cancer. By inhibiting the MDM2-p53 interaction, this compound allows p53 to function normally, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit the MDM2-p53 interaction. By allowing p53 to function normally, this compound induces apoptosis in cancer cells, leading to the suppression of tumor growth. Additionally, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one for lab experiments is its potency as an inhibitor of the MDM2-p53 interaction. This makes it an ideal candidate for investigating the role of this pathway in cancer development and progression. Additionally, this compound has been shown to have minimal toxicity in normal cells, making it a safe and effective tool for research purposes.
One of the limitations of this compound for lab experiments is its relatively complex synthesis process. This can make it difficult and time-consuming to produce large quantities of this compound for use in experiments. Additionally, this compound has been shown to have limited efficacy in certain types of cancer, which may limit its usefulness in certain research applications.
Future Directions
There are several future directions for research involving 3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one. One potential avenue of investigation is the development of new cancer therapies based on the inhibition of the MDM2-p53 interaction. Additionally, further research is needed to determine the efficacy of this compound in different types of cancer and to identify potential drug combinations that may enhance its effectiveness. Finally, research is needed to better understand the mechanism of action of this compound and to identify potential biomarkers that may predict response to treatment with this compound.
Synthesis Methods
The synthesis of 3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one involves a multistep process that includes the condensation of 4-methoxyphenethylamine with 3-indolecarboxaldehyde, followed by a series of chemical reactions that ultimately yield this compound. While the synthesis of this compound is relatively complex and time-consuming, it has been successfully synthesized in the laboratory and is readily available for research purposes.
Scientific Research Applications
3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in cancer treatment. Research has shown that this compound is a potent inhibitor of the MDM2-p53 interaction, which is a critical pathway involved in the regulation of the tumor suppressor protein p53. By inhibiting this pathway, this compound has been shown to induce apoptosis (cell death) in cancer cells, making it a promising candidate for the development of new cancer therapies.
Properties
IUPAC Name |
3-[2-(4-methoxyphenyl)ethyliminomethyl]-1H-indol-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-22-14-8-6-13(7-9-14)10-11-19-12-16-15-4-2-3-5-17(15)20-18(16)21/h2-9,12,20-21H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTGCTDWAHWHHIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN=CC2=C(NC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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